Cas no 94825-54-4 (1-Propanol, 3-ethoxy-,1-acetate)

• Product Name: 1-Propanol, 3-ethoxy-,1-acetate
• CAS No: 94825-54-4
• MF: C₇H₁₃O₃
• MW: 145.176322698593
• CID: 798870
• PubChem ID: 21282402
• Update Time: 2025-04-19

1-Propanol, 3-ethoxy-,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-ethoxy-,1-acetate
• 3-ethoxypentanoate
• Ethoxypropylacetate
• DTXSID50611948
• NS00113673
• 94825-54-4

• Inchi： 1S/C7H14O3/c1-3-6(10-4-2)5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)/p-1
• InChI Key： KGQIPOITYJJHSU-UHFFFAOYSA-M
• SMILES： O(CC)C(CC(=O)[O-])CC

Computed Properties

• Exact Mass: 145.086469272g/mol
• Monoisotopic Mass: 145.086469272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Boiling Point: Vapour density:

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids